Cas no 309270-57-3 (1H-Pyrrole-1-aceticacid, 3-acetyl-2-(4-fluorophenyl)-2,5-dihydro-4-hydroxy-5-oxo-)

• Product Name: 1H-Pyrrole-1-aceticacid, 3-acetyl-2-(4-fluorophenyl)-2,5-dihydro-4-hydroxy-5-oxo-
• CAS No: 309270-57-3
• MF: C₁₄H₁₂FNO₅
• MW: 293.247187614441
• CID: 309169
• PubChem ID: 2868288
• Update Time: 2025-08-05

1H-Pyrrole-1-aceticacid, 3-acetyl-2-(4-fluorophenyl)-2,5-dihydro-4-hydroxy-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-aceticacid, 3-acetyl-2-(4-fluorophenyl)-2,5-dihydro-4-hydroxy-5-oxo-
• [3-ACETYL-2-(4-FLUORO-PHENYL)-4-HYDROXY-5-OXO-2,5-DIHYDRO-PYRROL-1-YL]-ACETIC ACID
• 2-[3-acetyl-2-(4-fluorophenyl)-4-hydroxy-5-oxo-2H-pyrrol-1-yl]acetic acid
• DTXSID50386649
• SR-01000525447
• FT-0677033
• AKOS024289002
• AKOS000301197
• 309270-57-3
• [3-acetyl-2-(4-fluorophenyl)-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]acetic acid
• CS-0327969
• [3-acetyl-2-(4-fluoro-phenyl)-4-hydroxy-5-oxo-2,5-dihydro-pyrrol-1-yl]-acetic acid, AldrichCPR
• SR-01000525447-1
• Cambridge id 5786497
• AB00096766-01
• 2-(3-Acetyl-2-(4-fluorophenyl)-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid
• [3-ACETYL-2-(4-FLUORO-PHENYL)-4-HYDROXY-5-OXO-2,5-DIHYDRO-PYRROL-1-YL]-ACETICACID
• STK609732
• DB-362560
• 3-Acetyl-2-(4-fluorophenyl)-2,5-dihydro-4-hydroxy-5-oxo-1H-pyrrole-1-acetic acid

• MDL： MFCD01142747
• Inchi： 1S/C14H12FNO5/c1-7(17)11-12(8-2-4-9(15)5-3-8)16(6-10(18)19)14(21)13(11)20/h2-5,12,20H,6H2,1H3,(H,18,19)
• InChI Key： DTPGSPZPVXHQQY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(C(C)=O)=C(C(N1CC(=O)O)=O)O

Computed Properties

• Exact Mass: 293.07000
• Monoisotopic Mass: 293.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 587.0±50.0 °C at 760 mmHg
• Flash Point: 308.8±30.1 °C
• PSA: 94.91000
• LogP: 1.13260
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

1H-Pyrrole-1-aceticacid, 3-acetyl-2-(4-fluorophenyl)-2,5-dihydro-4-hydroxy-5-oxo- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines